CAY10565
CAY10565
S-Nitrosothiols (RSNOs) are a class of molecules that function as exogenous and endogenous nitric oxide (NO) donors. RSNOs found in vivo include proteins such as S-nitrosohemoglobin and S-nitrosoalbumin, as well as low molecular weight species such as S-nitrosoglutathione (GSNO) and S-nitrosocysteine (CysNO). CAY10565 is a member of a new class of S-nitrosothiol species that act as NO donors under acidic conditions. It decomposes with a half-life of 130 minutes in 0.1 M phosphate buffer, pH 5.0, at 37°C and relaxes phenylephrine-constricted rat aortic strips 71% and 44% at pH 6.0 and 7.4, respectively.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0205870
InChI:
InChI=1S/C9H9NO3S/c1-12-7-4-2-6(3-5-7)8-9(11)13-10-14-8/h2-5,8-9H,1H3
SMILES:
COc1ccc(cc1)C1[S]=NOC1O
Molecular Formula:
C9H9NO3S
Molecular Weight:
211.2
CAY10565
CAS No.:
Reference Standards
VCID: VC0205870
Molecular Formula: C9H9NO3S
Molecular Weight: 211.2
| Product Name | CAY10565 |
|---|---|
| Molecular Formula | C9H9NO3S |
| Molecular Weight | 211.2 |
| Standard InChI | InChI=1S/C9H9NO3S/c1-12-7-4-2-6(3-5-7)8-9(11)13-10-14-8/h2-5,8-9H,1H3 |
| Standard InChIKey | OUCJPOXOGCRTEY-UHFFFAOYSA-N |
| SMILES | COc1ccc(cc1)C1[S]=NOC1O |
| Description | S-Nitrosothiols (RSNOs) are a class of molecules that function as exogenous and endogenous nitric oxide (NO) donors. RSNOs found in vivo include proteins such as S-nitrosohemoglobin and S-nitrosoalbumin, as well as low molecular weight species such as S-nitrosoglutathione (GSNO) and S-nitrosocysteine (CysNO). CAY10565 is a member of a new class of S-nitrosothiol species that act as NO donors under acidic conditions. It decomposes with a half-life of 130 minutes in 0.1 M phosphate buffer, pH 5.0, at 37°C and relaxes phenylephrine-constricted rat aortic strips 71% and 44% at pH 6.0 and 7.4, respectively. |
| Synonyms | 4-(p-methoxyphenyl)-1,3,2-Oxathiazolylium-5-olate |
| Reference | 1.Lu, D.,Nadas, J.,Zhang, G., et al. 4-Aryl-1,3,2-oxathiazolylium-5-olates as pH-controlled NO-donors: The next generation of S-nitrosothiols. Journal of the American Chemical Society 129, 5503-5514 (2007). |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume